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A review of the research landscapes of the Association of Physicians of Pakistani Descent of

North America (APPNA), the American Medical Association (AMA), the American Heart

Association (AHA), the American Cancer Society (ACS), and the National Institutes of Health

(NIH) reveals a diverse spectrum of priorities and funding models. While larger organizations

like the NIH and ACS have extensive and well-defined research programs with billions of

dollars in funding, APPNA's focus appears to be more on capacity building, medical education,

and philanthropic projects, with recent forays into funding research infrastructure in Pakistan.

Quantitative Analysis of Research Funding and
Priorities
The following table summarizes the available quantitative data on the research funding and

priorities of the medical associations discussed. It is important to note that direct comparisons

can be challenging due to differences in reporting structures and the scope of their missions.
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Organization

Total Annual
Research
Investment
(Approx.)

Key Research
Priorities

Funding
Mechanisms

APPNA

Not explicitly defined

as a research funding

body. Recent

infrastructure projects

include $100,000 for a

molecular genomic

laboratory and

$200,000 for an AI

and emerging

technologies institute

in Pakistan.[1]

Medical education,

capacity building in

Pakistan, and

fostering research

collaboration. Specific

disease or basic

science priorities are

not publicly defined.

Direct funding for

infrastructure projects

in collaboration with

Pakistani universities.

[1]

American Medical

Association (AMA)

Over $2.6 million

awarded for EHR use

research since 2019.

[2] Additional funding

through the AMA

Foundation's grant

programs.

Electronic Health

Record (EHR)

usability and physician

burnout, reimagining

residency training,

health equity, and

advancing women in

medicine.[2][3]

Seed grants for

medical students,

residents, and fellows;

grants for research on

EHR use; and

philanthropic grants

through the AMA

Foundation.[2][4]

American Heart

Association (AHA)

Over $6.1 billion

invested in research

since 1949.

Approximately $183

million for 1,015 new

projects in 2024-25.

Cardiovascular

diseases and stroke,

access to care,

tobacco control, and

health equity.

Investigator-initiated

grants, strategically

focused research

networks, and awards

for early-career and

established

researchers.

American Cancer

Society (ACS)

Over $5 billion

invested in research

since 1946. A recent

$517 million initiative

is underway.

All areas of cancer

research, with a focus

on early-career

investigators, diversity

in research, etiology,

Grants for

independent

investigators,

mentored research

grants, institutional
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obesity, screening,

treatment, and

survivorship.[5]

research grants, and

requests for

applications for

specific research

areas.[5]

National Institutes of

Health (NIH)

Approximately $31

billion annually.

NIH research is

organized into 27

institutes and centers,

each with its own

research priorities

covering a vast range

of diseases,

conditions, and basic

science.[6]

A wide array of grant

mechanisms,

including research

project grants (R-

series), career

development awards

(K-series), and

training and fellowship

grants (T & F series).

[6]

Methodologies and Experimental Protocols
Detailed experimental protocols are not typically made publicly available by these associations

as they fund, rather than conduct, the majority of the research. The funded investigators, who

are based at universities and research institutions, are responsible for developing and reporting

their specific methodologies in their peer-reviewed publications. The associations ensure the

rigor of the funded research through a stringent peer-review process where grant applications

are evaluated by experts in the field for their scientific merit, innovation, and potential impact.

Visualizing Research-Related Workflows and
Relationships
The following diagrams illustrate key conceptual workflows and relationships within the

research funding and priority-setting structures of these organizations.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.cancer.org/research/we-fund-cancer-research/apply-research-grant/grant-types.html
https://www.cancer.org/research/we-fund-cancer-research/apply-research-grant/grant-types.html
https://www.youtube.com/watch?v=NkdTh2BzIP4
https://www.youtube.com/watch?v=NkdTh2BzIP4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


APPNA

Collaborative Funding for Research Infrastructure

Outcome

Association of Physicians of
Pakistani Descent of North America

Provides Funding
($100K - $200K per project)

Partners with
Pakistani Universities

Establishment of
Molecular Genomic Laboratory

Establishment of
AI & Emerging Technologies Institute

Click to download full resolution via product page

Caption: APPNA's Collaborative Model for Research Infrastructure Development in Pakistan.
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Caption: Generalized Grant Application and Funding Workflow for Major Medical Associations.

Comparative Analysis
APPNA: APPNA's approach to research is distinct from the other organizations. Its primary

focus is on leveraging the expertise of the Pakistani diaspora of physicians in North America to

build capacity and improve healthcare in Pakistan. This is evident in their recent initiatives to

fund the establishment of a genomic laboratory and an AI institute.[1] While these are not direct

research projects, they are crucial for creating the infrastructure that will enable future

research. APPNA's MERIT (Medical Education and Research, International Training and

Transfer of Technology) program also plays a significant role in their educational and research-

related activities, primarily through knowledge transfer and training.

AMA: The AMA's research priorities are closely tied to the professional lives of physicians.

Their funding of research into EHR usability and physician burnout reflects a commitment to

addressing the systemic challenges facing the medical profession.[2] The Reimagining

Residency initiative demonstrates a focus on improving medical education and training. The

AMA Foundation extends the organization's reach into broader areas of public health and

health equity through its philanthropic grants.[3]

AHA and ACS: The AHA and ACS represent a more traditional model of a large, disease-

focused non-profit research funding body. Both have a long history of substantial investment in

research, resulting in significant advancements in their respective fields. Their research

priorities are comprehensive, covering the entire spectrum from basic science to clinical and

population-based research. They also place a strong emphasis on supporting the next

generation of researchers through grants for early-career investigators.

NIH: The NIH is the largest single funder of biomedical research in the world, and its scope and

scale are unparalleled. Its research priorities are vast and are set by its 27 different institutes

and centers, each with a specific focus. The NIH's funding decisions have a profound impact

on the direction of biomedical research globally.

Conclusion
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In conclusion, APPNA's research-related activities are qualitatively different from the large-

scale, direct research funding programs of the AMA, AHA, ACS, and NIH. While these larger

organizations have well-established grant-making mechanisms to fund a wide range of

research projects, APPNA's current focus is on building research capacity and infrastructure in

Pakistan. This approach, while not fitting the traditional mold of a research funding

organization, is a strategic choice that aligns with its mission of supporting healthcare in

Pakistan. As APPNA's initiatives to build research infrastructure mature, it will be interesting to

observe how their role in the research landscape evolves.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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